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Compound of Interest

Compound Name: 2-Methoxy-6-methylbenzonitrile

Cat. No.: B1297902 Get Quote

Technical Overview of 2-Methoxy-6-
methylbenzonitrile
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 2-
Methoxy-6-methylbenzonitrile, a chemical compound relevant in various organic synthesis

applications.

Physicochemical Data
The fundamental molecular properties of 2-Methoxy-6-methylbenzonitrile are summarized

below. This data is essential for stoichiometric calculations, analytical characterization, and

experimental design.

Property Value Citations

Molecular Formula C₉H₉NO [1][2][3]

Molecular Weight 147.17 g/mol [2][4]

CAS Number 53005-44-0 [1][2][3]
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Note on Methodologies: The molecular weight and formula are standard chemical identifiers

derived from the compound's atomic composition. These values are computationally calculated

and verified through analytical techniques such as mass spectrometry. Due to the fundamental

nature of this data, detailed experimental protocols for its determination are not typically

published in standard chemical literature but are based on universally accepted principles of

chemistry.

Logical Relationships in Chemical Identification
The identification and characterization of a chemical compound like 2-Methoxy-6-
methylbenzonitrile follow a logical workflow. The molecular formula establishes the elemental

composition, which in turn allows for the calculation of the precise molecular weight. The CAS

(Chemical Abstracts Service) number serves as a unique and unambiguous identifier for the

substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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